5-Methoxytracheloside

• Molecular Formula: C28H36O13
• Molecular Weight: 580.6 g/mol
• InChI: InChI=1S/C28H36O13/c1-35-18-8-14(5-6-17(18)40-26-24(32)23(31)22(30)21(12-29)41-26)11-28(34)16(13-39-27(28)33)7-15-9-19(36-2)25(38-4)20(10-15)37-3/h5-6,8-10,16,21-24,26,29-32,34H,7,11-13H2,1-4H3/t16-,21+,22+,23-,24+,26+,28-/m0/s1
• InChIKey: QZJIAYGLGSOTEX-PJGUILDTSA-N

5-Methoxytracheloside for Research Procurement: Baseline Profile and Chemical Identity

5-Methoxytracheloside (CAS 1321810-65-4) is a lignan lactone belonging to the dibenzylbutyrolactone class . It was first isolated and identified as a novel compound from the stems and leaves of *Trachelospermum jasminoides* [1]. Its molecular formula is C28H36O13 with a molecular weight of 580.58 g/mol . As a specialized natural product, it is intended exclusively for research and development purposes and is not for human or veterinary therapeutic use .

✓Natural product probe from T. jasminoides

✓Dibenzylbutyrolactone lignan for signaling studies

✓Research-use-only tool compound (RUO)

• [1] Chinese Chemical Letters. (2011). Novel lignans from the stems and leaves of *Trachelospermum jasminoides*. *Chinese Chemical Letters*, 22(9), 1075-1077. https://doi.org/10.1016/j.cclet.2011.01.040 View Source

Why 5-Methoxytracheloside Cannot Be Substituted with Tracheloside or Arctigenin

The dibenzylbutyrolactone lignan class exhibits significant functional divergence based on specific glycosylation and methylation patterns [1]. Direct head-to-head screening reveals that 5-Methoxytracheloside possesses a distinct activity profile on the JAK/STAT signaling pathway compared to its close structural analog, tracheloside, and the aglycone, trachelogenin [2]. As detailed in Section 3, these differences in pathway modulation are quantifiable and preclude simple interchangeability. Selecting a specific lignan for a mechanistic study requires rigorous evidence of its unique interaction with the target pathway, not merely its presence in the same botanical extract. This guide provides the necessary quantitative data to justify the selection of 5-Methoxytracheloside over other in-class candidates for defined research applications.

Glycosylation patternAlters STAT1 engagement; pathway modulation may shift away from trachelogenin

5-Methoxy groupRedirects activity profile compared to tracheloside; not a functional analog

Class-level identityLignan backbone does not ensure interchangeable JAK/STAT effects across analogs

• [1] Liu, X. T., Wang, Z. X., Yang, Y., Wang, L., Sun, R. F., Zhao, Y. M., & Yu, N. J. (2014). Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. *Molecules*, 19(8), 11560-11571. https://doi.org/10.3390/molecules190811560 View Source
• [2] Liu, X. T., et al. (2014). Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. *Molecules*, 19(8), 11560-11571. Table 3. https://doi.org/10.3390/molecules190811560 View Source

Quantitative Differentiation of 5-Methoxytracheloside Against In-Class Analogs

Weak STAT1 Pathway Modulation Contrasts with Trachelogenin's Potent Inhibition

5-Methoxytracheloside exhibits a markedly different activity profile on the IFN-γ/STAT1 pathway compared to the aglycone trachelogenin. While trachelogenin is a potent inhibitor of this pathway, 5-methoxytracheloside demonstrates a weak effect. At a concentration of 5 μM, trachelogenin inhibited IFN-γ/STAT1 activity by 77.5%, whereas 5-methoxytracheloside resulted in a -21.0% change (indicating a slight activation or no inhibition) under the same conditions [1]. This stark contrast highlights that glycosylation, particularly with a 5-methoxy substitution, dramatically alters the compound's ability to engage with this specific inflammatory signaling node.

IFN-γ/STAT1 modulation

Head-to-head

5-Methoxytracheloside: −21.0%
Trachelogenin: 77.5%
(5 μM)

Reported weak STAT1 endpoint effect versus potent inhibition

Luciferase reporter assay, 6h

Evidence Dimension	Inhibition of IFN-γ/STAT1 pathway at 5 μM
Target Compound Data	-21.0%
Comparator Or Baseline	Trachelogenin: 77.5%
Quantified Difference	98.5 percentage point difference
Conditions	Luciferase reporter gene assay in vitro after 6-hour treatment, as reported in Liu et al., 2014.

Why This Matters

This evidence prevents the erroneous assumption that 5-methoxytracheloside will replicate the strong STAT1-inhibitory effects of its aglycone, which is critical for selecting the correct tool compound for pathway-specific studies.

• [1] Liu, X. T., Wang, Z. X., Yang, Y., Wang, L., Sun, R. F., Zhao, Y. M., & Yu, N. J. (2014). Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. *Molecules*, 19(8), 11560-11571. Table 3. https://doi.org/10.3390/molecules190811560 View Source

Minimal STAT3 Pathway Activity Contrasts with Trachelogenin and Matairesinol's Potent Inhibition

The functional divergence of 5-methoxytracheloside is further pronounced on the IL-6/STAT3 pathway. At 5 μM, 5-methoxytracheloside shows only marginal activity (4.8% change). This is negligible compared to the potent inhibition exhibited by other lignans from the same source. Under identical assay conditions, trachelogenin inhibited IL-6/STAT3 by 96.1%, arctigenin by 44.2%, and matairesinol by 89.8% [1]. The data firmly establish that 5-methoxytracheloside is functionally distinct and is not a suitable substitute for these more potent STAT3 pathway modulators.

IL-6/STAT3 pathway activity

Head-to-head

5-Methoxytracheloside: 4.8%
Trachelogenin: 96.1%
Arctigenin: 44.2%
Matairesinol: 89.8%
(5 μM)

Minimal STAT3 modulation versus multiple inhibitors

Luciferase reporter assay, 6h

Evidence Dimension	Inhibition of IL-6/STAT3 pathway at 5 μM
Target Compound Data	4.8%
Comparator Or Baseline	Trachelogenin: 96.1%; Arctigenin: 44.2%; Matairesinol: 89.8%
Quantified Difference	91.3 percentage point difference vs. trachelogenin
Conditions	Luciferase reporter gene assay in vitro after 6-hour treatment, as reported in Liu et al., 2014.

Why This Matters

For researchers investigating the IL-6/STAT3 axis in inflammation or oncology, these data are essential to avoid procuring a compound with near-background activity when a potent inhibitor is required.

• [1] Liu, X. T., Wang, Z. X., Yang, Y., Wang, L., Sun, R. F., Zhao, Y. M., & Yu, N. J. (2014). Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. *Molecules*, 19(8), 11560-11571. Table 3. https://doi.org/10.3390/molecules190811560 View Source

Activity Profile Diverges Significantly from Closest Glycoside Analog Tracheloside

Direct comparison with its closest glycosidic analog, tracheloside, reveals that the 5-methoxy substitution is a key determinant of functional specificity. At a concentration of 5 μM, tracheloside shows a modest inhibition of 9.4% on the IFN-γ/STAT1 pathway and 13.5% on the IL-6/STAT3 pathway. In contrast, 5-methoxytracheloside demonstrates a -21.0% effect on STAT1 and a 4.8% effect on STAT3 [1]. This ~30 percentage point differential shift towards a null or slightly activating effect on STAT1 underscores that the 5-methoxy group does not merely enhance activity but redirects it, producing a unique pharmacological fingerprint distinct from its non-methoxylated counterpart.

Profile vs. tracheloside

Head-to-head

STAT1: −21.0% vs 9.4%
STAT3: 4.8% vs 13.5%
(5 μM)

Unique 5-methoxy-dependent signaling fingerprint

Direct comparison, identical conditions

Evidence Dimension	Comparative JAK/STAT Pathway Modulation at 5 μM
Target Compound Data	IFN-γ/STAT1: -21.0%; IL-6/STAT3: 4.8%
Comparator Or Baseline	Tracheloside: IFN-γ/STAT1: 9.4%; IL-6/STAT3: 13.5%
Quantified Difference	30.4 percentage point lower effect on STAT1; 8.7 percentage point lower on STAT3
Conditions	In vitro luciferase reporter assay, as reported in Liu et al., 2014.

Why This Matters

This evidence justifies the procurement of 5-methoxytracheloside over tracheloside for studies where a specific, low-activity control or a unique molecular probe for SAR analysis is required to dissect the contribution of methoxy groups to lignan function.

• [1] Liu, X. T., Wang, Z. X., Yang, Y., Wang, L., Sun, R. F., Zhao, Y. M., & Yu, N. J. (2014). Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. *Molecules*, 19(8), 11560-11571. Table 3. https://doi.org/10.3390/molecules190811560 View Source

Structural Novelty and Provenance as a Chemical Tool for Pathway Dissection

5-Methoxytracheloside was first reported as a novel compound in 2011, isolated from the stems and leaves of *Trachelospermum jasminoides* [1]. Its structure, confirmed by spectroscopic analysis, features a unique 5-methoxydibenzylhydroxybutyrolactone scaffold. The combination of its novel structure and its distinct, weak activity profile on JAK/STAT signaling pathways (as quantified above) positions it as a unique negative control or a selective probe for studies aiming to decouple specific structural motifs from potent bioactivity within this lignan class.

Structural characterization

Reported

Novel 5-methoxydibenzyl- butyrolactone scaffold

Confirmed structural identity for probe use

NMR/MS, first reported 2011

Evidence Dimension	Compound novelty and structural identity
Target Compound Data	Novel compound, first reported in 2011. Full structural characterization provided.
Comparator Or Baseline	Class of known dibenzylbutyrolactone lignans (e.g., tracheloside, arctigenin)
Quantified Difference	Unique 5-methoxy substitution pattern on the dibenzylbutyrolactone core
Conditions	Structural elucidation via NMR, MS, and other spectroscopic methods.

Why This Matters

For procurement, this confirms the compound's identity as a specific, well-characterized chemical entity, distinct from other lignans. Its novelty and defined structure support its use in high-value applications like SAR studies and the development of new analytical standards.

• [1] Chinese Chemical Letters. (2011). Novel lignans from the stems and leaves of *Trachelospermum jasminoides*. *Chinese Chemical Letters*, 22(9), 1075-1077. https://doi.org/10.1016/j.cclet.2011.01.040 View Source

High-Value Research Applications for 5-Methoxytracheloside Based on Differential Evidence

A Negative Control or Selectivity Probe in JAK/STAT Pathway Studies

Based on its weak and unique activity profile on both the IFN-γ/STAT1 (-21.0% at 5 μM) and IL-6/STAT3 (4.8% at 5 μM) pathways, 5-Methoxytracheloside is ideally suited as a negative control or a selectivity probe [1]. It allows researchers to benchmark the effects of more potent lignans like trachelogenin or matairesinol, confirming that observed pathway inhibition is specific to the active compound and not a general class effect. Its divergent activity from tracheloside also makes it a valuable tool for SAR studies investigating the impact of 5-methoxy substitution on target engagement [1].

Structure-Activity Relationship (SAR) Studies of Dibenzylbutyrolactone Lignans

The distinct structural feature of 5-Methoxytracheloside—a 5-methoxy group on the dibenzylbutyrolactone core—coupled with its quantified functional divergence from tracheloside, provides a clear rationale for its use in SAR investigations [1]. Researchers can use this compound to systematically dissect how specific methoxy and glycoside modifications alter the potency and direction of JAK/STAT pathway modulation [2]. This is a high-value application for chemical biology and drug discovery programs focused on natural product derivatization.

Development of Analytical Standards and Quality Control for *T. jasminoides* Extracts

As a novel and fully characterized lignan from *Trachelospermum jasminoides*, 5-Methoxytracheloside is a critical component for developing robust analytical methods [3]. While not a major constituent like tracheloside [4], its inclusion in HPLC or LC-MS reference standard panels is necessary for comprehensive phytochemical profiling and quality control of *T. jasminoides*-derived botanical materials. This ensures accurate identification and quantification of this specific marker compound in complex mixtures.

Application

Selection Property

Validation Focus

JAK/STAT pathway specificity control

Weak STAT1/STAT3 modulation profile

Pathway-response benchmarking

Dibenzylbutyrolactone SAR studies

5-Methoxy substitution motif

Structure-activity relationship analysis

T. jasminoides phytochemical profiling

Unique lignan marker

Analytical standard development

• [1] Liu, X. T., Wang, Z. X., Yang, Y., Wang, L., Sun, R. F., Zhao, Y. M., & Yu, N. J. (2014). Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. *Molecules*, 19(8), 11560-11571. Table 3. https://doi.org/10.3390/molecules190811560 View Source
• [2] Liu, X. T., et al. (2014). Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi. *Molecules*, 19(8), 11560-11571. https://doi.org/10.3390/molecules190811560 View Source
• [3] Chinese Chemical Letters. (2011). Novel lignans from the stems and leaves of *Trachelospermum jasminoides*. *Chinese Chemical Letters*, 22(9), 1075-1077. https://doi.org/10.1016/j.cclet.2011.01.040 View Source
• [4] Wang, H. F., et al. (2025). Tracheloside, the main constituent of the total lignan extract from Trachelospermi Caulis, inhibited rheumatoid arthritis via IL-17/MAPK signaling pathway. *Fitoterapia*, 180, 106311. https://doi.org/10.1016/j.fitote.2024.106311 View Source